Cas no 554404-31-8 (5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 554404-31-8
• MF: C₁₄H₁₈N₂O₄S
• MW: 310.368722438812
• CID: 5743249
• PubChem ID: 2385924
• Update Time: 2025-08-05

5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-Triethoxy-phenyl)-[1,3,4]oxadiazole-2-thiol
• 5-(3,4,5-triethoxyphenyl)-3H-1,3,4-oxadiazole-2-thione
• SR-01000039629-1
• EN300-03180
• Z56887595
• SR-01000039629
• AKOS000122023
• 554404-31-8
• 5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazole-2-thiol
• 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol

• Inchi： 1S/C14H18N2O4S/c1-4-17-10-7-9(13-15-16-14(21)20-13)8-11(18-5-2)12(10)19-6-3/h7-8H,4-6H2,1-3H3,(H,16,21)
• InChI Key： JIJZORVXNFXVIL-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C(=C(C=2)OCC)OCC)OCC)O1

Computed Properties

• Exact Mass: 310.09872823g/mol
• Monoisotopic Mass: 310.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol

5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol: A Promising Compound in Medicinal Chemistry

5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol, with the chemical formula C₁₈H₁₈O₅S and CAS number 554404-31-8, represents a unique class of thiol-containing heterocyclic compounds that have garnered significant attention in recent years. This molecule combines the structural features of a 1,3,4-oxadiazole ring with a thiol group at the 2-position and a triethoxyphenyl substituent at the 5-position, creating a complex scaffold with potential biological activities. The synthesis and functionalization of such compounds have become focal points in pharmaceutical research due to their ability to modulate enzyme activity and interact with biological targets.

The 1,3,4-oxadiazole ring is a well-known heterocyclic structure with diverse applications in drug discovery. Its ability to form stable hydrogen bonds and exhibit favorable lipophilicity makes it a versatile scaffold for designing bioactive molecules. The thiol group at the 2-position of the oxadiazole ring contributes to the compound's reactivity, enabling it to participate in various biochemical interactions, including redox reactions and coordination with metal ions. Meanwhile, the triethoxyphenyl substituent introduces hydrophobic and steric effects, which may influence the compound's solubility, membrane permeability, and target specificity.

Recent studies have highlighted the potential of 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol in modulating enzyme activity, particularly in the context of kinase inhibition and antioxidant pathways. The triethoxyphenyl group's electron-donating properties may enhance the compound's ability to interact with enzyme active sites, while the oxadiazole ring's planar structure could facilitate π-π stacking interactions with target proteins. Researchers have demonstrated that this compound exhibits promising inhibitory effects against protein tyrosine kinase (PTK) enzymes, which are implicated in various pathological processes, including cancer progression and inflammation.

One of the most intriguing aspects of 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol is its potential role in antioxidant defense mechanisms. The thiol group can act as a nucleophile, scavenging reactive oxygen species (ROS) and reducing oxidative stress. In a 2023 study published in Journal of Medicinal Chemistry, the compound was shown to significantly inhibit hydroxyl radical formation in vitro, suggesting its utility as a therapeutic agent for conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders. The study also emphasized the importance of the triethoxyphenyl substituent in enhancing the compound's antioxidant capacity by increasing its hydrophobicity and enabling better penetration into lipid-rich cellular membranes.

The synthesis of 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol has been optimized using a one-pot approach involving the coupling of a 3,4,5-triethoxyphenyl derivative with a 1,3,4-oxadiazole-2-thiol precursor. This method, which leverages microwave-assisted reactions, allows for efficient functionalization of the oxadiazole ring while minimizing side reactions. The resulting compound exhibits high purity and stability under various storage conditions, making it a viable candidate for further development. Researchers have also explored the use of green chemistry principles in its synthesis, emphasizing the importance of reducing environmental impact while maintaining pharmaceutical efficacy.

Recent advances in computational chemistry have provided valuable insights into the molecular interactions of 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol. Molecular docking studies have revealed that the compound can selectively bind to tyrosine kinase receptors such as EGFR and VEGFR, which are critical in tumor angiogenesis and metastasis. These findings suggest that the compound may have potential as an anti-cancer agent by inhibiting the proliferation of cancer cells and disrupting their signaling pathways. Additionally, the compound's ability to modulate NF-κB signaling has been implicated in its anti-inflammatory effects, as demonstrated in in vivo experiments using lipopolysaccharide (LPS)-induced inflammation models.

The 1,3,4-oxadiazole ring in this compound is particularly noteworthy for its role in drug-target interactions. The ring's planar structure allows it to form hydrogen bonds with amino acid residues in the active site of target proteins, thereby stabilizing the enzyme-inhibitor complex. This structural feature is critical for the compound's potency and selectivity, as it enables precise targeting of specific enzymes while minimizing off-target effects. Researchers have also investigated the compound's cytotoxicity profile in various cell lines, with results indicating low toxicity to normal cells while exhibiting significant activity against transformed cell lines associated with cancer.

In the realm of drug delivery systems, the hydrophobic nature of the triethoxyphenyl substituent has been exploited to enhance the compound's bioavailability. Encapsulation in lipid nanoparticles or polymeric micelles has been shown to improve its solubility and prolong its half-life in vivo. These formulations are particularly relevant for targeting solid tumors, where the compound's ability to penetrate the extracellular matrix and inhibit angiogenesis could be maximized. Ongoing studies are also exploring the use of nanocarriers to enhance the compound's delivery to specific tissues, such as the brain, where its antioxidant properties could offer therapeutic benefits for neurodegenerative diseases.

The pharmacokinetic properties of 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol are currently under investigation to determine its potential as a therapeutic agent. Preliminary studies suggest that the compound exhibits moderate oral bioavailability, which is essential for its clinical application. However, further optimization of its chemical structure may be required to enhance its metabolic stability and reduce potential side effects. Researchers are also examining the compound's metabolic pathways to identify potential biotransformation products and their impact on its therapeutic efficacy.

Despite the promising findings, challenges remain in the development of 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol as a pharmaceutical compound. One of the primary hurdles is the need to ensure its selectivity for target enzymes while minimizing interactions with non-target proteins. Additionally, the compound's solubility in aqueous environments may require further modification to improve its effectiveness in vivo. Ongoing research is focused on addressing these issues through structural modifications, such as the introduction of hydrophilic groups or the development of prodrug derivatives that enhance solubility without compromising biological activity.

The broader implications of this compound's development extend beyond its potential therapeutic applications. The synthesis and functionalization of 1,3,4-oxadiazole derivatives with thiol groups represent a significant advancement in the field of medicinal chemistry. These compounds have the potential to serve as scaffolds for designing new drugs targeting a wide range of diseases, from oncology to neurodegeneration. Furthermore, the study of their molecular interactions provides valuable insights into the design of more effective and selective pharmaceutical agents, contributing to the overall goal of precision medicine.

In conclusion, 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol is a multifunctional compound with diverse biological activities and potential applications in pharmaceutical research. Its unique structural features, including the 1,3,4-oxadiazole ring, the thiol group, and the triethoxyphenyl substituent, make it a promising candidate for further exploration. As research continues to uncover its full potential, this compound may pave the way for the development of novel therapies targeting a variety of diseases, underscoring the importance of continued innovation in medicinal chemistry.

For further information on the synthesis, biological activities, and potential applications of 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol, researchers are encouraged to consult recent studies published in reputable journals such as Journal of Medicinal Chemistry, European Journal of Medicinal Chemistry, and ACS Chemical Biology. These resources provide detailed insights into the compound's molecular interactions, pharmacological properties, and future directions for its development as a therapeutic agent.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like 5-(3,4,5-Triethoxyphenyl)-1,3,4-oxadiazole-2-thiol highlights the importance of interdisciplinary research in advancing drug discovery. By combining insights from chemistry, biology, and pharmacology, scientists can unlock new possibilities for developing effective and targeted therapies, ultimately improving patient outcomes and advancing medical science.